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Compound of Interest

Compound Name: 6-Amino-5-chloropicolinonitrile

CAS No.: 1805511-71-0

Cat. No.: B1413568 Get Quote

In the landscape of heterocyclic chemistry, substituted pyridines serve as foundational scaffolds

for a multitude of applications, particularly in the realm of drug discovery and materials science.

This guide provides a detailed technical overview of 6-Amino-5-chloropicolinonitrile, a

compound of significant interest. It is crucial to address a point of nomenclature from the

outset. While "picolinonitrile" strictly refers to a pyridine-2-carbonitrile, the vast majority of

scientific literature, supplier catalogs, and chemical databases use this name interchangeably

with its isomer, 6-Amino-5-chloronicotinonitrile (a pyridine-3-carbonitrile). This guide will focus

on the latter, more prominently documented compound, identified by the CAS Number 156361-

02-3.[1]

This molecule is a highly functionalized building block, featuring an amino group, a chloro

substituent, and a nitrile moiety on a pyridine ring. This unique arrangement of functional

groups imparts a versatile reactivity profile, making it a valuable precursor for the synthesis of

complex molecular architectures and compound libraries for biological screening.[2][3] Its

derivatives have been explored for a range of therapeutic areas, including oncology.[4][5][6]

This document will delve into its chemical identity, properties, plausible synthetic pathways,

applications, and safety protocols, providing researchers and drug development professionals

with a comprehensive resource.

Part 1: Chemical Identity and Physicochemical
Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1413568?utm_src=pdf-interest
https://www.benchchem.com/product/b1413568?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-chloro-5-cyanopyridine
https://pdf.benchchem.com/41/A_Comparative_Guide_to_the_Reactivity_of_6_Chloropyridin_3_amine_and_2_amino_5_chloropyridine_for_Drug_Development_Professionals.pdf
https://stdjns.scienceandtechnology.com.vn/index.php/stdjns/article/view/1370
https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2022-d801x?onload=true&redirectToLatest=false
https://pdfs.semanticscholar.org/c2a7/dddf6a0db6b10cd9523b3337910f0d3a7e4a.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10866072/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1413568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precise identification is the cornerstone of any chemical research. The following tables

summarize the key identifiers and computed physicochemical properties for 6-Amino-5-

chloropyridine-3-carbonitrile.

Table 1: Chemical Identifiers
Identifier Value Source

CAS Number 156361-02-3 [1]

IUPAC Name
6-amino-5-chloropyridine-3-

carbonitrile
[1]

Molecular Formula C₆H₄ClN₃ [1]

EC Number 815-326-6 [1]

PubChem CID 1482881 [1]

Synonyms
This compound is known by several names in literature and commerce, which can be a source

of confusion. The most common synonyms include:

6-Amino-5-chloronicotinonitrile[1]

2-Amino-3-chloro-5-cyanopyridine[1]

6-amino-5-chloro-3-pyridinecarbonitrile[1]

3-Pyridinecarbonitrile, 6-amino-5-chloro-[1]

Table 2: Physicochemical Properties
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Property Value Notes

Molecular Weight 153.57 g/mol Computed by PubChem[1]

Monoisotopic Mass 153.0093748 Da Computed by PubChem[1]

Appearance Beige to yellow powder
Based on typical appearance

of similar compounds[7]

Polar Surface Area 62.7 Å² Computed property[1]

Below is a 2D structural representation of the molecule.

Caption: 2D Structure of 6-Amino-5-chloropyridine-3-carbonitrile.

Part 2: Synthesis and Reactivity Profile
The strategic placement of reactive handles on the pyridine ring makes this compound a

versatile intermediate. Understanding its synthesis and subsequent reactivity is key to its

application.

Conceptual Synthesis Workflow
While specific, scaled-up manufacturing protocols are often proprietary, a plausible and

common synthetic approach for this class of molecules involves the cyanation of a halogenated

pyridine precursor. A general strategy, adapted from similar syntheses, would be the palladium-

catalyzed cyanation of a corresponding bromo- or chloro-aminopyridine using a cyanide source

like zinc cyanide.[8]

The diagram below illustrates a conceptual workflow for the synthesis, highlighting the key

transformation. This process is a cornerstone of modern cross-coupling chemistry, valued for

its efficiency and functional group tolerance.
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Caption: Conceptual workflow for Palladium-catalyzed synthesis.

Reactivity and Application in Medicinal Chemistry
The utility of 6-Amino-5-chloropyridine-3-carbonitrile stems from the distinct reactivity of its

functional groups:

The Chloro Group: The chlorine atom, positioned on the electron-deficient pyridine ring, is

susceptible to nucleophilic aromatic substitution (SNAr).[2] More importantly, it serves as a

handle for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura (for C-C

bond formation) and Buchwald-Hartwig amination (for C-N bond formation).[2] These

reactions are fundamental in drug development for building molecular complexity.

The Amino Group: The primary amine can be acylated, alkylated, or used as a nucleophile in

various condensation reactions. Its presence also modulates the electronic properties of the

pyridine ring.
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The Nitrile Group: The cyano group is a versatile functional group that can be hydrolyzed to

a carboxylic acid or an amide, or reduced to an amine. It is also a key feature in many

biologically active molecules.

This trifecta of reactive sites allows for the sequential and regioselective modification of the

scaffold, enabling the creation of large libraries of diverse compounds for high-throughput

screening. The pyrimidine and pyridine cores, which can be accessed from this intermediate,

are prevalent in a vast number of approved drugs, including antibiotics and anti-cancer agents,

highlighting the therapeutic relevance of this structural motif.[3][9]

Part 3: Applications in Drug Development
The primary application of 6-Amino-5-chloropyridine-3-carbonitrile is as a key intermediate in

the synthesis of bioactive molecules. Research has shown that compounds derived from 6-

aminopyridine-3,5-dicarbonitrile scaffolds exhibit potent anti-cancer properties.[4][5]

Case Study: Precursor for Kinase Inhibitors Many small-molecule kinase inhibitors, a critical

class of anti-cancer drugs, feature a heterocyclic core. The structure of 6-Amino-5-

chloropyridine-3-carbonitrile provides an ideal starting point for building compounds that can fit

into the ATP-binding pocket of various kinases. Through a Suzuki coupling at the chloro

position, a variety of aryl or heteroaryl groups can be introduced to probe specific interactions

within the target protein. Subsequently, the amino or nitrile groups can be modified to optimize

solubility, cell permeability, and metabolic stability, following a typical structure-activity

relationship (SAR) campaign.

Part 4: Safety and Handling
As a laboratory chemical, 6-Amino-5-chloropyridine-3-carbonitrile must be handled with

appropriate care. The Globally Harmonized System (GHS) classification indicates significant

potential hazards.

Table 3: GHS Hazard Identification
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Hazard Code Description Class

H301 Toxic if swallowed Acute Toxicity, Oral (Danger)[1]

H311 Toxic in contact with skin
Acute Toxicity, Dermal

(Danger)[1]

H331 Toxic if inhaled
Acute Toxicity, Inhalation

(Danger)[1]

H315 Causes skin irritation
Skin Corrosion/Irritation

(Warning)[1]

H318 Causes serious eye damage
Serious Eye Damage/Irritation

(Danger)[1]

H335 May cause respiratory irritation
Specific Target Organ Toxicity

(Warning)[1]

Recommended Handling Protocol
Engineering Controls: Handle only in a certified chemical fume hood to avoid inhalation of

dust or vapors.

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use chemical safety goggles and a face shield.

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Handling: Avoid creating dust. Use appropriate tools for weighing and transferring solids.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Due to

its acute toxicity, waste must be handled as hazardous.
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Conclusion
6-Amino-5-chloropyridine-3-carbonitrile (CAS 156361-02-3) is a pivotal chemical intermediate

whose value is defined by its structural complexity and synthetic versatility. Its densely

functionalized pyridine core offers multiple avenues for chemical modification, making it an

indispensable tool for medicinal chemists, particularly in the construction of compound libraries

for drug discovery. While its utility is significant, the compound's hazardous properties

necessitate strict adherence to safety protocols. A thorough understanding of its properties,

reactivity, and handling requirements, as outlined in this guide, is essential for its safe and

effective use in a research and development setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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